Cas no 1150114-61-6 (4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid)

• Product Name: 4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid
• CAS No: 1150114-61-6
• MF: C₁₀H₁₂BNO₆
• MW: 253.016383171082
• MDL: MFCD12025972
• CID: 827837
• PubChem ID: 46739476
• Update Time: 2025-05-23

4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(Isopropoxycarbonyl)-2-nitrophenyl)boronic acid
• 4-(Isopropoxycarbonyl)-2-nitrophenylboronic acid
• (2-nitro-4-propan-2-yloxycarbonylphenyl)boronic acid
• CS-0174638
• MFCD12025972
• 1150114-61-6
• DTXSID10675081
• AKOS015838559
• BS-19333
• (2-Nitro-4-{[(propan-2-yl)oxy]carbonyl}phenyl)boronic acid
• {2-nitro-4-[(propan-2-yloxy)carbonyl]phenyl}boronic acid
• (4-(Isopropoxycarbonyl)-2-nitrophenyl)boronicacid
• Benzoic acid, 4-borono-3-nitro-, 1-(1-methylethyl) ester
• 4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid

• MDL： MFCD12025972
• Inchi： 1S/C10H12BNO6/c1-6(2)18-10(13)7-3-4-8(11(14)15)9(5-7)12(16)17/h3-6,14-15H,1-2H3
• InChI Key： FKPAMQONBPBHMF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(B(O)O)=C(C=1)[N+](=O)[O-])=O)C(C)C

Computed Properties

• Exact Mass: 253.07600
• Monoisotopic Mass: 253.0757673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.58000
• LogP: 0.36300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid

Introduction to 4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid (CAS No. 1150114-61-6)

4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1150114-61-6, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitrophenyl moiety and a tetrahydroxyborate functional group, serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and drug development.

The isopropoxycarbonyl (IPCO) group attached to the phenyl ring enhances the electrophilicity of the boronic acid moiety, making it an effective reagent in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active molecules. The nitrophenyl substituent introduces additional reactivity and electronic properties, enabling further functionalization through reduction or diazotization processes.

In recent years, the demand for advanced boronic acids has surged due to their role in developing novel therapeutic agents. The 4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid has been explored in several cutting-edge research projects aimed at creating innovative pharmaceuticals. For instance, studies have demonstrated its utility in synthesizing derivatives that exhibit potent antimicrobial and anti-inflammatory properties. The combination of the IPCO and nitrophenyl groups allows for fine-tuning of molecular interactions, which is crucial for designing drugs with high specificity and low toxicity.

One of the most compelling applications of this compound is in the field of medicinal chemistry. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzyme-catalyzed pathways involved in diseases such as cancer and neurodegenerative disorders. The boronic acid functionality facilitates the formation of stable complexes with biological targets, enhancing drug efficacy. Furthermore, the nitrophenyl group can be converted into other pharmacophores, such as amides or sulfonamides, broadening the scope of potential drug candidates.

The synthesis of 4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling and selective functional group transformations, are employed to construct the target molecule efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its importance in modern chemical synthesis.

From a materials science perspective, this compound has been investigated for its potential applications in optoelectronic devices. The nitrophenyl group imparts electron-withdrawing properties, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that derivatives of this boronic acid can improve charge transport and luminescence efficiency in these devices. Such findings open new avenues for developing next-generation electronic materials with enhanced performance.

The growing interest in 4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid is also reflected in its commercial availability and regulatory status. As a key intermediate in pharmaceutical synthesis, it is manufactured by specialized chemical companies under stringent quality control measures. Its classification as a research chemical ensures that it is accessible to academic and industrial researchers for further exploration without unnecessary restrictions.

In conclusion, 4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid (CAS No. 1150114-61-6) represents a fascinating intersection of organic chemistry and medicinal science. Its unique structural features make it an invaluable tool for synthesizing complex molecules with therapeutic potential. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow exponentially.